Cas no 608-89-9 ((2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid)

• Product Name: (2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid
• CAS No: 608-89-9
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 953684
• Update Time: 2025-11-02

(2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• ethyl hydrogen [R-(R*,R*)]-tartrate
• 4-ethoxy-2,3-dihydroxy-4-oxobutanoic acid
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1-ethyl ester
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, monoethyl ester
• Ethyl hydrogen (R-(R*,R*))-tartrate
• Ethyl tartrate, acid
• (2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid

• Inchi： 1S/C6H10O6/c1-2-12-6(11)4(8)3(7)5(9)10/h3-4,7-8H,2H2,1H3,(H,9,10)
• InChI Key： ZUDZWKJBYZAGBS-UHFFFAOYSA-N
• SMILES： CCOC(C(C(C(=O)O)O)O)=O

Experimental Properties

• Density: 1.3253 (rough estimate)
• Melting Point: 90°
• Boiling Point: 230.35°C (rough estimate)
• Refractive Index: 1.5860 (estimate)

Additional information on (2R,3R)-4-?Ethoxy-?2,?3-?dihydroxy-?4-?oxobutanoic acid

Comprehensive Guide to (2R,3R)-4-Ethoxy-2,3-dihydroxy-4-oxobutanoic Acid (CAS No. 608-89-9): Properties, Applications, and Market Insights

The compound (2R,3R)-4-Ethoxy-2,3-dihydroxy-4-oxobutanoic acid (CAS No. 608-89-9) is a specialized chiral molecule with significant relevance in organic synthesis, pharmaceutical research, and biochemical applications. This comprehensive guide explores its structural characteristics, synthesis methods, industrial uses, and emerging trends in scientific research. As demand for enantiomerically pure compounds grows in drug development, this molecule has garnered attention for its unique stereochemical properties and functional versatility.

Chemically classified as a hydroxy acid derivative, this compound features two chiral centers (2R and 3R configurations) and an ethoxy carbonyl group. The molecular formula C₆H₁₀O₆ and molecular weight of 178.14 g/mol make it particularly interesting for researchers studying asymmetric synthesis and chiral building blocks. Recent publications in journals like Journal of Organic Chemistry highlight its utility in constructing complex molecular architectures with precise stereocontrol.

In pharmaceutical applications, (2R,3R)-4-Ethoxy-2,3-dihydroxy-4-oxobutanoic acid serves as a precursor for various bioactive compounds. Its structural motifs appear in several drug candidates targeting metabolic disorders and inflammatory conditions. The compound's ability to form stable chelates with metal ions also makes it valuable in developing novel metal-organic frameworks (MOFs) for catalytic applications. Industry reports indicate growing demand from contract research organizations (CROs) specializing in chiral technology and green chemistry solutions.

The synthesis of this compound typically involves stereoselective oxidation of appropriate diol precursors or enzymatic resolution methods. Advanced techniques like continuous flow chemistry have recently improved production efficiency, addressing one of the most searched questions in synthetic chemistry forums: "How to optimize yield of chiral hydroxy acids?" Process chemists emphasize the importance of controlling reaction parameters to maintain the desired (2R,3R) configuration while minimizing racemization.

Analytical characterization of CAS 608-89-9 employs techniques including HPLC with chiral stationary phases, polarimetry, and advanced NMR spectroscopy. The compound typically appears as a white crystalline solid with specific optical rotation values that serve as critical quality indicators. Purity specifications exceeding 98% are generally required for pharmaceutical applications, with strict control of related substances as per ICH guidelines.

Market analysis reveals increasing interest in this compound from Asia-Pacific research institutions, particularly for glycomimetics development. The global market for chiral intermediates is projected to grow at 6.8% CAGR (2023-2030), with (2R,3R)-4-Ethoxy-2,3-dihydroxy-4-oxobutanoic acid finding new applications in biodegradable polymers and sustainable materials. Suppliers are responding to frequent search queries like "chiral hydroxy acid suppliers GMP" by expanding their certified production facilities.

From a regulatory perspective, the compound is not classified as hazardous under major chemical inventories. However, proper handling procedures should be followed as with all laboratory chemicals. Safety Data Sheets (SDS) recommend standard personal protective equipment including gloves and safety glasses when working with the material in powder form.

Emerging research directions include exploring its derivatives as enzyme inhibitors and investigating its role in stereoselective catalysis. Recent patent literature describes novel applications in asymmetric hydrogenation processes, answering another frequently searched topic: "chiral auxiliaries for asymmetric reactions." The compound's unique combination of hydroxyl and carboxyl functionalities enables diverse chemical modifications for tailored applications.

For researchers sourcing this material, key purchasing considerations include enantiomeric excess (typically >99%), certificate of analysis details, and supplier compliance with relevant quality standards. Technical documents should clearly specify storage conditions (usually 2-8°C protected from moisture) and shelf life expectations. Many suppliers now provide custom synthesis services to meet specific research requirements for modified derivatives.

In conclusion, (2R,3R)-4-Ethoxy-2,3-dihydroxy-4-oxobutanoic acid represents an important building block in modern synthetic chemistry with expanding applications across multiple scientific disciplines. Its commercial availability from specialized fine chemical suppliers facilitates research in medicinal chemistry, materials science, and catalysis. As synthetic methodologies advance, this compound will likely see increased utilization in developing next-generation chiral compounds and sustainable chemical processes.